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Compound of Interest

Compound Name: L-Iditol-d8

Cat. No.: B13424347 Get Quote

L-Iditol-d8: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of L-Iditol-d8, a deuterated form of L-Iditol, including supplier and purchasing

information, its role in metabolic pathways, and a generalized experimental workflow for its use

as a metabolic tracer.

Introduction
L-Iditol is a sugar alcohol, and its deuterated isotopologue, L-Iditol-d8, serves as a valuable

tool in metabolic research. The stable, non-radioactive isotopes of deuterium in L-Iditol-d8
make it an ideal tracer for studying the flux through metabolic pathways using mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Its primary application lies

in elucidating the activity of L-iditol 2-dehydrogenase and its role in fructose metabolism.

Supplier and Purchasing Information
Acquiring high-quality L-Iditol-d8 is crucial for reliable experimental outcomes. The following

table summarizes purchasing information from a key supplier. Please note that pricing and

availability are subject to change and direct inquiry with the supplier is recommended.

Supplier Product Name
Catalog
Number

Purity
Available
Quantities

LGC Standards L-Iditol-d8 TRC-I175002 Not specified 50 mg, 100 mg
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For comparative purposes, information for the non-deuterated form, L-Iditol, is provided below

from various suppliers.

Supplier
Product
Name

Catalog
Number

Purity
Available
Quantities

Price (USD)

Sigma-

Aldrich
L-Iditol I6035 ≥98% (GC) 100MG $94.35

Smolecule L-Iditol S530405 >98% In Stock
Contact for

pricing

Chem-Impex L-Iditol 01578 ≥ 98% (GC)

25MG,

100MG,

250MG, 1G

Starting from

$51.18

Simson

Pharma
L-Iditol Not specified High Quality

Contact for

details

Contact for

pricing

Metabolic Pathway of L-Iditol
L-Iditol is a key substrate for the enzyme L-iditol 2-dehydrogenase (EC 1.1.1.14), which plays a

role in fructose and mannose metabolism.[1][2] This enzyme catalyzes the reversible oxidation

of L-iditol to L-sorbose, with NAD+ as the coenzyme.[1][3][4]

The following diagram illustrates the enzymatic conversion of L-Iditol.

L-Iditol

L-iditol
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Caption: Enzymatic conversion of L-Iditol to L-Sorbose.
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Experimental Protocol: L-Iditol-d8 as a Metabolic
Tracer
While a specific, detailed experimental protocol for L-Iditol-d8 was not found in the public

domain, a generalized workflow for its use as a metabolic tracer in cell culture is outlined below.

This protocol is based on standard methodologies for stable isotope tracing studies.

Objective: To quantify the metabolic flux through the L-iditol 2-dehydrogenase pathway.

Materials:

L-Iditol-d8

Cell culture medium

Cultured cells of interest

Phosphate-buffered saline (PBS)

Extraction solvent (e.g., 80% methanol)

Liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

spectrometry (GC-MS) system

Methodology:

Cell Culture: Plate and culture cells to the desired confluency.

Tracer Introduction: Replace the standard culture medium with a medium containing a known

concentration of L-Iditol-d8.

Incubation: Incubate the cells with the tracer for a predetermined period to allow for cellular

uptake and metabolism.

Metabolite Extraction:

Aspirate the medium and wash the cells with ice-cold PBS.
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Add ice-cold extraction solvent to the cells.

Scrape the cells and collect the cell lysate.

Centrifuge the lysate to pellet cellular debris.

Collect the supernatant containing the metabolites.

Sample Analysis: Analyze the extracted metabolites using LC-MS or GC-MS to detect and

quantify L-Iditol-d8 and its downstream metabolic products, such as deuterated L-sorbose.

Data Analysis: Determine the isotopic enrichment in the metabolic intermediates to calculate

the metabolic flux through the pathway.

The following diagram illustrates the general experimental workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b13424347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13424347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture

Tracer Experiment

Analysis

Plate Cells

Incubate

Introduce
L-Iditol-d8 Medium

Incubate with Tracer

Metabolite
Extraction

LC-MS/GC-MS
Analysis

Data Analysis
(Flux Calculation)

Click to download full resolution via product page

Caption: General workflow for a metabolic tracer experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13424347?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/L-iditol_2-dehydrogenase
https://www.definitions.net/definition/l-iditol+2-dehydrogenase
https://www.yeastgenome.org/go/GO:0003939
https://iubmb.qmul.ac.uk/enzyme/EC1/1/1/14.html
https://www.benchchem.com/product/b13424347#l-iditol-d8-supplier-and-purchasing-information
https://www.benchchem.com/product/b13424347#l-iditol-d8-supplier-and-purchasing-information
https://www.benchchem.com/product/b13424347#l-iditol-d8-supplier-and-purchasing-information
https://www.benchchem.com/product/b13424347#l-iditol-d8-supplier-and-purchasing-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13424347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13424347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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